Cas no 1805012-98-9 (5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805012-98-9
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4846667
• Update Time: 2025-06-10

5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H7F2N3/c9-8(10)6-3-5(1-2-11)13-4-7(6)12/h3-4,8H,1,12H2
• InChI Key： QSQNNCHPIOVFAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC#N)=NC=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile

Introduction to 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805012-98-9)

5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile is a significant compound in the field of pharmaceutical and chemical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1805012-98-9, has garnered considerable attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The presence of both amino and acetonitrile functional groups, combined with the difluoromethyl substituent, makes it a valuable building block for the development of novel therapeutic agents.

The molecular formula of 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile is C₈H₆F₂N₃, reflecting its composition of carbon, hydrogen, fluorine, and nitrogen atoms. The compound exhibits a pyridine core, which is a common motif in many pharmacologically relevant molecules. The pyridine ring provides a stable aromatic system that can interact with biological targets, while the various substituents enhance its reactivity and functionalization potential.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The difluoromethyl group in 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile contributes to these desirable properties, making it an attractive candidate for drug discovery efforts. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

One of the most compelling aspects of 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, scientists have been able to design molecules that selectively inhibit specific kinases, thereby modulating aberrant signaling networks. For instance, studies have shown that derivatives of 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile can exhibit potent activity against tyrosine kinases, which are overactive in many types of cancer.

Another area where this compound has shown promise is in the development of antiviral agents. The unique structural features of 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile allow it to interact with viral enzymes essential for replication. By targeting these enzymes, researchers have been able to create inhibitors that disrupt viral propagation. Recent studies have highlighted its role in developing treatments for RNA viruses, which pose significant challenges due to their rapid mutation rates and ability to evade existing therapies.

The synthesis of 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by functional group transformations such as nitrile formation and fluorination. Advanced techniques like palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents efficiently.

The pharmacological properties of 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile have been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as a lead compound for further development into therapeutic agents. These studies have focused on evaluating its efficacy, selectivity, and safety profiles across various disease models. The compound's ability to modulate key biological pathways makes it a promising candidate for treating a wide range of conditions.

In conclusion, 5-Amino-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805012-98-9) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features and biological activities make it an excellent scaffold for developing novel drugs targeting cancer, inflammation, and viral infections. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the quest for innovative therapeutic solutions.